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Compound Name: 2-(4-Methylphenoxy)triethylamine

CAS No.: 2759-98-0

Cat. No.: B1222057

Get Quote
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Abstract & Objective
This guide details the protocol for the temporal analysis of pigment accumulation in biological

systems (specifically microalgae or plant tissue cultures) exposed to MPTA. MPTA acts as a

selective inhibitor of lycopene cyclases.[2] Upon exposure, the metabolic flux toward cyclic

carotenoids (

-carotene,

-carotene, lutein) is arrested, leading to a massive, time-dependent accumulation of Lycopene.

Core Objective: To quantify the kinetics of lycopene accumulation and determine the optimal

harvest time-point for maximal antioxidant yield.
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Experimental Logic & Mechanism
Understanding the "Why" before the "How":

The Trigger (MPTA): MPTA is a tertiary amine bioregulator. It competitively inhibits the

enzymes Lycopene

-cyclase (LCY-b) and Lycopene

-cyclase (LCY-e).

The Effect: Normally, lycopene is a transient intermediate rapidly converted to cyclic

carotenes. MPTA creates a "metabolic dam," causing the red pigment (lycopene) to

accumulate in the lipid bodies of the cell.

The Time-Course: Accumulation is not instantaneous. It requires de novo synthesis of

precursors (phytoene) and the gradual turnover of existing enzymes. A time-course analysis

(0–96 hours) is critical to distinguish between the induction phase (enzyme inhibition) and

the saturation phase (feedback inhibition or toxicity).

Pathway Visualization
The following diagram illustrates the specific blockade point induced by MPTA.
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Caption: MPTA inhibits cyclization enzymes, forcing metabolic flux to arrest at Lycopene.

Materials & Reagents
Test Compound: MPTA (2-(4-methylphenoxy)triethylamine hydrochloride).[2] Dissolve in

Ethanol or DMSO to create a 10 mM stock.

Biological Model:Scenedesmus obliquus (microalgae) or Citrus callus culture. (Algae is

preferred for high-throughput drug discovery workflows).

Extraction Solvent: Acetone:Methanol (7:3, v/v) with 0.1% BHT (butylated hydroxytoluene) to

prevent oxidation.
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Analysis: HPLC System with C30 Reverse-Phase Column (essential for separating

carotenoid isomers).

Protocol: Time-Course Exposure & Extraction
Phase 1: MPTA Exposure
Goal: Initiate cyclase inhibition without inducing immediate cytotoxicity.

Seeding: Inoculate algal cultures (or tissue) into fresh medium. Allow to reach early log

phase (OD680 ≈ 0.4–0.6). Reasoning: Cells must be metabolically active to synthesize the

pigment precursors.

Dosing: Add MPTA to experimental flasks.

Low Dose: 1 µM (Partial inhibition).

High Dose: 10–20 µM (Complete blockade).

Control: Vehicle solvent only.

Incubation: Maintain cultures under continuous light (100 µmol photons m⁻² s⁻¹) at 25°C.

Light is a cofactor for carotenogenesis.

Phase 2: Sampling Schedule
Perform sampling at the following intervals to capture the kinetics:

T0 (0h): Baseline profile.

T1 (12h): Early uptake; check for precursor accumulation.

T2 (24h): Primary inhibition phase; Lycopene should be detectable.

T3 (48h): Linear accumulation phase.

T4 (72h): Saturation/Plateau.

T5 (96h): Late phase; check for degradation or cell death.
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Phase 3: Pigment Extraction (Self-Validating Protocol)
Validation Step: If the pellet remains colored after extraction, the protocol has failed. The pellet

must be white/grey.

Harvest: Centrifuge 5–10 mL of culture at 4,000 x g for 5 mins. Discard supernatant.

Lysis: Add 2 mL Extraction Solvent (Acetone/MeOH). Add 0.5g glass beads (0.5mm).

Disruption: Vortex vigorously or bead-beat for 2 mins. Critical: Carotenoids are sequestered

in lipid bodies and require mechanical force to release.

Clarification: Centrifuge at 10,000 x g for 5 mins. Collect the colored supernatant.

Repeat: Re-extract the pellet until supernatant is colorless (usually 2-3 rounds). Pool all

supernatants.

Filtration: Pass through a 0.22 µm PTFE filter (hydrophobic) into an HPLC vial.

Analytical Workflow (HPLC & Quantification)
Do not rely solely on spectrophotometry (OD470), as MPTA alters the ratio of pigments, not just

the total. HPLC is required to distinguish Lycopene (Red) from

-Carotene (Orange).

HPLC Conditions:

Column: YMC Carotenoid C30 (250 x 4.6 mm).

Mobile Phase A: Methanol/MTBE/Water (81:15:4).

Mobile Phase B: Methanol/MTBE/Water (6:90:4).

Gradient: 0–100% B over 45 mins.

Detection: 450 nm (general carotenoids) and 503 nm (Lycopene specific).

Data Reporting Template
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Time Point
Total
Carotenoids
(µg/g DW)

Lycopene (%) -Carotene (%) Interpretation

0 h 150 < 1% 85%
Wild-type profile

(Orange/Green)

24 h 180 15% 60%
Inhibition onset;

Lycopene rising

48 h 240 65% 20%

Metabolic Shift

(Red phenotype

dominant)

72 h 310 85% 5%
Maximal

Accumulation

96 h 290 82% 4%
Degradation/Blea

ching onset

Mechanistic Validation (Gene Expression)
To confirm MPTA is acting via the specific pathway and not general stress, perform RT-qPCR

on the harvest samples.

Target Genes:LCY-b, LCY-e (Cyclases) and PDS (Phytoene Desaturase).

Expected Result: MPTA often causes a transcriptional upregulation of upstream genes (PDS,

ZDS) due to feedback loops sensing the lack of end-products (ABA/

-carotene), even though the enzyme activity itself is inhibited.
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Note to the User
If your inquiry regarding "MPTA" referred to a different, proprietary compound (e.g., a specific

experimental drug for melanoma not yet in public domains), please verify the CAS number.

However, the kinetic protocols above (Time-course -> Extraction -> HPLC) remain the gold

standard for any pigment accumulation study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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